N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide

• IUPAC Name: N-(4-oxo-3-phenylchromen-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C20H13NO4/c22-18-14-9-4-5-10-15(14)25-20(17(18)13-7-2-1-3-8-13)21-19(23)16-11-6-12-24-16/h1-12H,(H,21,23)
• InChI Key: UMOWRKXWTORCHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(OC3=CC=CC=C3C2=O)NC(=O)C4=CC=CO4
• Molecular Formula: C20H13NO4
• Molecular Weight: 331.3 g/mol

Description

N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide, also known as Flavokawain A, is a naturally occurring chalcone found in the root extracts of kava plants. It has been extensively studied for its potential therapeutic properties, including anti-cancer, anti-inflammatory, and neuroprotective effects.

Scientific Research Applications

Structural Insights and Molecular Interactions

Research has extensively analyzed the molecular structure and interactions within derivatives of N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide. Studies focus on understanding the intermolecular hydrogen bonding, molecular conformation, and crystal structures, offering insights into how these compounds interact at the molecular level. For instance, the analysis of N-[2-(6-Methyl-4-oxo-4H-chromen-3-yl)-4-oxothiazolidin-3-yl]furan-2-carboxamide N,N-dimethylformamide solvate revealed extensive hydrogen bonding interactions that influence the molecular arrangement and stability (Pei-Liang Zhao & Zhong-Zhen Zhou, 2009).

Synthetic Approaches and Chemical Reactivity

The synthesis of chromene derivatives, including those related to N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide, has been a focus, showcasing innovative methods to create and modify these compounds for potential applications. For example, the synthesis and structural characterization of various chromene carboxamides have been investigated, demonstrating the versatility of these compounds in chemical synthesis and the potential for creating novel molecules with diverse activities (J. Reis et al., 2013).

Potential Biological Activities

Although specific biological activities of N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide were not directly available in the studies found, research on closely related compounds has hinted at various potential applications. These include exploring their roles as antimicrobial, antioxidant, and enzyme inhibition agents, suggesting a wide range of possible research and therapeutic applications. Studies on similar chromene derivatives have highlighted their potential in addressing significant health challenges, including microbial resistance and oxidative stress, which could indicate similar areas of application for N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide derivatives (C. K. Ramaganesh et al., 2010).